Cas no 1065608-54-9 (tert-butyl 4-formylazepane-1-carboxylate)

• Product Name: tert-butyl 4-formylazepane-1-carboxylate
• CAS No: 1065608-54-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD18088900
• CID: 4559951
• PubChem ID: 58870236
• Update Time: 2025-05-24

tert-butyl 4-formylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-formyl-azepane
• tert-butyl 4-formylazepane-1-carboxylate
• 1-Boc-4-formylazepan
• SB11956
• 1,1-dimethylethyl 4-formylhexahydro-1H-azepine-1-carboxylate
• AKOS022930748
• 1065608-54-9
• SCHEMBL2657012
• SY098985
• P12216
• PJGLIJYHRJWIKF-UHFFFAOYSA-N
• MFCD18088900
• DB-210525
• CS-0048216
• AS-51249
• 1-Boc-azepane-4-carbaldehyde

• MDL： MFCD18088900
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-4-5-10(9-14)6-8-13/h9-10H,4-8H2,1-3H3
• InChI Key： PJGLIJYHRJWIKF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C=O)CC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6

tert-butyl 4-formylazepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-formylazepane-1-carboxylate

Chemical Profile of tert-butyl 4-formylazepane-1-carboxylate (CAS No. 1065608-54-9)

tert-butyl 4-formylazepane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1065608-54-9, is a specialized organic compound belonging to the azepane class. This compound features a unique structural framework consisting of a seven-membered heterocyclic ring substituted with a formyl group at the fourth position and a tert-butyl moiety at the first position. Such structural characteristics make it a valuable intermediate in synthetic chemistry, particularly in the pharmaceutical and agrochemical industries.

The molecular formula of tert-butyl 4-formylazepane-1-carboxylate is C₁₁H₁₄O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the formyl group (–CHO) and the tert-butyl group (–C(CH₃)₃) introduces reactivity that is exploited in various synthetic pathways. The formyl group, for instance, serves as a versatile handle for further functionalization through condensation reactions, while the tert-butyl group enhances lipophilicity and stability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in tert-butyl 4-formylazepane-1-carboxylate due to its potential applications in medicinal chemistry. The azepane core is known for its favorable pharmacokinetic properties, including good solubility and metabolic stability, which are critical factors in drug design. Researchers have been exploring modifications of this scaffold to develop novel bioactive molecules with therapeutic potential.

One of the most compelling aspects of tert-butyl 4-formylazepane-1-carboxylate is its role as a precursor in the synthesis of more complex molecules. For example, it can be used to construct azepane derivatives that exhibit pharmacological activity across multiple targets. Recent studies have demonstrated its utility in generating compounds with anti-inflammatory, analgesic, and even neuroprotective properties. The formyl group allows for easy conjugation with amino acids or other biomolecules, facilitating the development of peptide mimetics or prodrugs.

The tert-butyl group in tert-butyl 4-formylazepane-1-carboxylate also contributes to its chemical behavior by influencing steric hindrance and electronic distribution around the molecule. This feature is particularly important when designing molecules intended to interact with biological targets such as enzymes or receptors. By tuning these structural elements, chemists can modulate binding affinity and selectivity, which are key determinants of drug efficacy.

From a synthetic chemistry perspective, tert-butyl 4-formylazepane-1-carboxylate offers a versatile platform for exploring new reaction pathways. Its reactivity allows for facile derivatization through nucleophilic addition or condensation reactions, enabling the rapid assembly of diverse molecular libraries. This has significant implications for high-throughput screening programs aimed at identifying lead compounds for drug discovery.

In addition to pharmaceutical applications, tert-butyl 4-formylazepane-1-carboxylate has shown promise in agrochemical research. The unique combination of functional groups makes it a suitable candidate for developing novel pesticides or herbicides with improved environmental profiles. By leveraging its structural features, researchers aim to create compounds that are both effective and biodegradable, addressing growing concerns about chemical persistence in ecosystems.

The synthesis of tert-butyl 4-formylazepane-1-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Advanced catalytic methods have been employed to enhance yield and purity, reducing the environmental impact of production processes. These innovations align with broader trends in green chemistry, where sustainability is increasingly prioritized alongside efficiency.

Future research directions may explore novel derivatives of tert-butyl 4-formylazepane-1-carboxylate using computational modeling and artificial intelligence-driven drug design approaches. Such technologies can accelerate the identification of promising candidates by predicting molecular properties and optimizing structures before experimental validation. This interdisciplinary approach holds great potential for accelerating the discovery of next-generation therapeutics.

Overall,tert-butyl 4-formylazepane-1-carboxylate (CAS No. 1065608-54-9) represents a fascinating compound with broad utility across multiple scientific domains. Its unique structural attributes and reactivity make it an indispensable tool for chemists working on drug discovery, material science, and industrial applications. As research continues to uncover new possibilities enabled by this molecule,its importance is likely to grow further within the scientific community.